![molecular formula C16H9ClN2 B5713069 4-[2-(2-chlorophenyl)-1-cyanovinyl]benzonitrile](/img/structure/B5713069.png)
4-[2-(2-chlorophenyl)-1-cyanovinyl]benzonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[2-(2-chlorophenyl)-1-cyanovinyl]benzonitrile, also known as TBB or tubulin-bound paclitaxel, is a small molecule inhibitor that targets microtubules. Microtubules are essential components of the cytoskeleton and play a crucial role in cell division, intracellular transport, and maintenance of cell shape. TBB has been extensively studied for its potential use in cancer treatment due to its ability to disrupt microtubule dynamics and induce cell death.
Mechanism of Action
4-[2-(2-chlorophenyl)-1-cyanovinyl]benzonitrile binds to the beta-tubulin subunit of microtubules, stabilizing them in a conformation that prevents further polymerization. This leads to the formation of aberrant microtubule structures and disruption of the cytoskeleton, ultimately resulting in cell cycle arrest and apoptosis.
Biochemical and Physiological Effects
This compound has been shown to have potent anti-cancer activity in vitro and in vivo. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, while having minimal effects on normal cells. This compound has also been shown to inhibit tumor growth in animal models of breast and lung cancer.
Advantages and Limitations for Lab Experiments
One advantage of using 4-[2-(2-chlorophenyl)-1-cyanovinyl]benzonitrile in lab experiments is its high potency and selectivity for cancer cells. It has been shown to have minimal effects on normal cells, making it a promising candidate for cancer therapy. However, one limitation is that this compound has poor solubility in water, which can make it difficult to administer in vivo.
Future Directions
Future research on 4-[2-(2-chlorophenyl)-1-cyanovinyl]benzonitrile could focus on improving its solubility and bioavailability, as well as investigating its potential use in combination with other anti-cancer agents. Additionally, further studies could explore the mechanism of action of this compound and its effects on other cellular processes beyond microtubule dynamics. Finally, this compound could be evaluated for its potential use in other diseases beyond cancer, such as neurodegenerative disorders.
Synthesis Methods
The synthesis of 4-[2-(2-chlorophenyl)-1-cyanovinyl]benzonitrile involves the reaction of 2-chlorobenzonitrile with ethyl 2-cyanoacrylate in the presence of a base. The resulting product is then treated with sodium methoxide to obtain the final compound, this compound. The yield of the reaction is typically around 40-50%, and the purity of the product can be improved through recrystallization.
Scientific Research Applications
4-[2-(2-chlorophenyl)-1-cyanovinyl]benzonitrile has been extensively studied for its potential use in cancer treatment. It has been shown to be effective against a wide range of cancer cell lines, including breast, lung, and colon cancer. This compound works by binding to the beta-tubulin subunit of microtubules, inhibiting their polymerization and leading to cell cycle arrest and apoptosis.
properties
IUPAC Name |
4-[(E)-2-(2-chlorophenyl)-1-cyanoethenyl]benzonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H9ClN2/c17-16-4-2-1-3-14(16)9-15(11-19)13-7-5-12(10-18)6-8-13/h1-9H/b15-9- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LWYQDHFMBSSWNR-DHDCSXOGSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C=C(C#N)C2=CC=C(C=C2)C#N)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C(=C1)/C=C(/C#N)\C2=CC=C(C=C2)C#N)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H9ClN2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.71 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.